Cas no 2228763-20-8 (2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine
• CAS No: 2228763-20-8
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6149483
• PubChem ID: 165682924
• Update Time: 2025-05-19

2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine
• 2-[1-(2-chloro-4-fluorophenyl)cyclobutyl]ethan-1-amine
• EN300-1977886
• 2228763-20-8

• Inchi： 1S/C12H15ClFN/c13-11-8-9(14)2-3-10(11)12(6-7-15)4-1-5-12/h2-3,8H,1,4-7,15H2
• InChI Key： UTEHKYLDOTVBHZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CCN)CCC1)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine

Introduction to 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine (CAS No. 2228763-20-8)

2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228763-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl backbone fused with an amine functional group, further substituted with a 2-chloro-4-fluorophenyl moiety. The unique structural arrangement of this molecule imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine incorporates both halogenated aromatic and cyclic aliphatic components, which are frequently employed in the design of bioactive molecules. The presence of a chloro group at the 2-position and a fluoro group at the 4-position of the phenyl ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Such modifications are strategically important in medicinal chemistry, as they can enhance binding affinity, selectivity, and metabolic stability.

In recent years, there has been a growing interest in developing novel scaffolds for therapeutic agents, particularly those that combine structural features from different chemical classes. The cyclobutyl ring in 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine contributes to rigidity, which can be advantageous in maintaining optimal conformational alignment with biological targets. This rigidity is often exploited in drug design to improve pharmacokinetic properties, such as oral bioavailability and target residence time.

The amine functional group at the 1-position of the cyclobutylethan moiety serves as a versatile handle for further chemical modifications. Amines are well-known for their ability to participate in various bonding interactions, including hydrogen bonding and ionic interactions, which are critical for achieving high affinity and selectivity in biological systems. Additionally, the amine group can be readily functionalized through reductive amination, acylation, or diazotization reactions, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential biological activity. Virtual screening techniques have been employed to identify promising hits from large virtual libraries, including molecules like 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine, based on their predicted binding affinity to specific protein targets. These computational approaches have significantly accelerated the drug discovery process by narrowing down candidates for experimental validation.

The 2-chloro-4-fluorophenyl substituent is particularly noteworthy due to its dual halogenation pattern. Chloro and fluoro groups are frequently incorporated into drug candidates because they can influence both lipophilicity and electronic properties of the molecule. The chloro group may enhance metabolic stability by preventing unwanted hydrolysis or oxidation, while the fluoro group can increase lipophilicity and improve blood-brain barrier penetration. These effects are crucial for optimizing pharmacokinetic profiles, ensuring that the drug reaches its target site effectively and remains there long enough to exert its therapeutic effect.

In the context of current pharmaceutical research, compounds like 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine are being explored for their potential applications in treating various diseases. For instance, studies have suggested that similar scaffolds may interact with enzymes or receptors involved in inflammatory pathways, making them candidates for anti-inflammatory therapies. Additionally, their structural features may be leveraged in the development of kinase inhibitors or other targeted therapies aimed at modulating signal transduction pathways relevant to cancer and other chronic conditions.

The synthesis of 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the cyclobutyl ring, followed by functionalization at the amine position and introduction of the chloro and fluoro substituents on the phenyl ring. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have improved access to complex molecules like this one while maintaining high enantioselectivity where necessary.

From a regulatory perspective, compounds like 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine must undergo rigorous testing to evaluate their safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for assessing toxicity profiles, pharmacokinetic behavior, and potential side effects. These studies provide critical data that informs decisions about whether to proceed with human clinical trials.

The integration of high-throughput screening (HTS) technologies has further enhanced the efficiency of identifying compounds with desirable biological activity. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, enabling faster identification of lead candidates like 2-1-(2-chloro-4-fluorophenyl)cyclobutylethan-1-amine for further optimization.

In conclusion,2 - 1 - ( 2 - chloro - 4 - fluorophenyl ) cyclobutylethan - 1 - amine ( CAS No . 2228763 - 20 - 8 ) represents an intriguing molecule with potential applications in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry , computational modeling , and drug discovery technologies , position it as a valuable candidate for further exploration . As research continues , it is likely that compounds like this will contribute significantly to the development of novel therapeutic agents addressing unmet medical needs .